Tienilic Acid
Tienilic Acid
Tienilic acid is an aromatic ketone that is 2,3-dichlorophenoxyacetic acid in which the hydrogen at position 4 on the benzene ring is replaced by a thiophenecarbonyl group. A loop diuretic used to treat hypertension, it was withdrawn from the market in 1982 due to links with hepatitis. It has a role as a loop diuretic, an antihypertensive agent and a hepatotoxic agent. It is a member of thiophenes, an aromatic ketone, an aromatic ether, a monocarboxylic acid and a dichlorobenzene.
Tienilic acid, or ticrynafen, is a diuretic drug with uric acid-lowering action which was marketed for the treatment of hypertension. It was withdrawn in 1982 after case reports in the United States suggested a link between ticrynafen and hepatitis. (Manier et al., 1982)
A novel diuretic with uricosuric action. It has been proposed as an antihypertensive agent.
Tienilic acid, or ticrynafen, is a diuretic drug with uric acid-lowering action which was marketed for the treatment of hypertension. It was withdrawn in 1982 after case reports in the United States suggested a link between ticrynafen and hepatitis. (Manier et al., 1982)
A novel diuretic with uricosuric action. It has been proposed as an antihypertensive agent.
Brand Name:
Vulcanchem
CAS No.:
40180-04-9
VCID:
VC0017837
InChI:
InChI=1S/C13H8Cl2O4S/c14-11-7(13(18)9-2-1-5-20-9)3-4-8(12(11)15)19-6-10(16)17/h1-5H,6H2,(H,16,17)
SMILES:
C1=CSC(=C1)C(=O)C2=C(C(=C(C=C2)OCC(=O)O)Cl)Cl
Molecular Formula:
C13H8Cl2O4S
Molecular Weight:
331.2 g/mol
Tienilic Acid
CAS No.: 40180-04-9
Reference Standards
VCID: VC0017837
Molecular Formula: C13H8Cl2O4S
Molecular Weight: 331.2 g/mol
| CAS No. | 40180-04-9 |
|---|---|
| Product Name | Tienilic Acid |
| Molecular Formula | C13H8Cl2O4S |
| Molecular Weight | 331.2 g/mol |
| IUPAC Name | 2-[2,3-dichloro-4-(thiophene-2-carbonyl)phenoxy]acetic acid |
| Standard InChI | InChI=1S/C13H8Cl2O4S/c14-11-7(13(18)9-2-1-5-20-9)3-4-8(12(11)15)19-6-10(16)17/h1-5H,6H2,(H,16,17) |
| Standard InChIKey | AGHANLSBXUWXTB-UHFFFAOYSA-N |
| SMILES | C1=CSC(=C1)C(=O)C2=C(C(=C(C=C2)OCC(=O)O)Cl)Cl |
| Canonical SMILES | C1=CSC(=C1)C(=O)C2=C(C(=C(C=C2)OCC(=O)O)Cl)Cl |
| Appearance | Assay:≥99%A crystalline solid |
| Melting Point | 149 °C 149.0 °C |
| Description | Tienilic acid is an aromatic ketone that is 2,3-dichlorophenoxyacetic acid in which the hydrogen at position 4 on the benzene ring is replaced by a thiophenecarbonyl group. A loop diuretic used to treat hypertension, it was withdrawn from the market in 1982 due to links with hepatitis. It has a role as a loop diuretic, an antihypertensive agent and a hepatotoxic agent. It is a member of thiophenes, an aromatic ketone, an aromatic ether, a monocarboxylic acid and a dichlorobenzene. Tienilic acid, or ticrynafen, is a diuretic drug with uric acid-lowering action which was marketed for the treatment of hypertension. It was withdrawn in 1982 after case reports in the United States suggested a link between ticrynafen and hepatitis. (Manier et al., 1982) A novel diuretic with uricosuric action. It has been proposed as an antihypertensive agent. |
| Synonyms | 2-[2,3-Dichloro-4-(2-thienylcarbonyl)phenoxy]acetic Acid; [2,3-Dichloro-4-(2-thienylcarbonyl)phenoxy]acetic Acid; 2,3-Dichloro-4-(2-thenoyl)_x000B_phenoxyacetic Acid; 4-(2-Thenoyl)-2,3-dichlorophenoxyacetic Acid; 4-(2-Thienylcarbonyl)-2,3-dichlorophenoxyac |
| PubChem Compound | 38409 |
| Last Modified | Nov 11 2021 |
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